Cas no 2137734-17-7 (4-(4,6-dimethylpyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-(4,6-dimethylpyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 2137734-17-7
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6349543
• PubChem ID: 165749357
• Update Time: 2025-10-31

4-(4,6-dimethylpyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2137734-17-7
• EN300-713516
• 4-(4,6-dimethylpyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol

• Inchi： 1S/C11H14N4O/c1-6-5-7(2)13-10(12-6)9-8(3)14-15(4)11(9)16/h5,14H,1-4H3
• InChI Key： OLPRWVQNZKWZHT-UHFFFAOYSA-N
• SMILES： O=C1C(C2N=C(C)C=C(C)N=2)=C(C)NN1C

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.1Ų

Additional information on 4-(4,6-dimethylpyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol

Introduction to 4-(4,6-dimethylpyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137734-17-7)

4-(4,6-dimethylpyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2137734-17-7, belongs to the pyrazole and pyrimidine classes of heterocycles, which are well-known for their broad spectrum of biological functions. The presence of multiple substituents, including dimethyl groups on both the pyrazole and pyrimidine rings, contributes to its complex molecular architecture and may influence its interactions with biological targets.

The structural framework of 4-(4,6-dimethylpyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol consists of a pyrazole core linked to a pyrimidine moiety through an N-C bond. The dimethyl substitutions at the 1-position of the pyrazole ring and the 4,6 positions of the pyrimidine ring enhance the lipophilicity and electronic properties of the molecule, making it a promising candidate for further pharmacological exploration. Such structural features are often exploited in drug design to optimize binding affinity and metabolic stability.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. Pyrazole and pyrimidine derivatives have been extensively studied due to their ability to modulate various biological pathways. For instance, compounds with similar structural motifs have shown potential in inhibiting kinases, enzymes that play crucial roles in signal transduction pathways associated with cancer and inflammatory diseases. The dimethylpyrimidine moiety in 4-(4,6-dimethylpyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol may contribute to its ability to interact with such targets by providing specific hydrogen bonding or hydrophobic interactions.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been leveraging computational methods and high-throughput screening to identify promising candidates for further development. The unique combination of substituents in 4-(4,6-dimethylpyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol makes it an attractive scaffold for medicinal chemists aiming to design molecules with enhanced efficacy and reduced toxicity. The dimethyl groups on both rings can be modified or replaced with other functional groups to fine-tune the pharmacokinetic properties of the compound.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. For example, pyrazole derivatives have been investigated for their antimicrobial and anti-inflammatory properties. Similarly, pyrimidine-based compounds have shown promise in treating neurological disorders and metabolic diseases. The structural features of 4-(4,6-dimethylpyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol align well with these findings, suggesting that it may exhibit multiple biological activities depending on its mode of action.

The synthesis of 4-(4,6-dimethylpyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advanced techniques such as cross-coupling reactions have also been employed to introduce the desired substituents at specific positions on the heterocyclic rings. The efficiency of these synthetic methods is crucial for large-scale production and further exploration of the compound's potential.

In addition to its synthetic considerations, the pharmacological evaluation of 4-(4,6-dimethylpyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol is a critical step in determining its therapeutic value. In vitro assays are commonly used to assess its activity against various biological targets, including enzymes and receptors relevant to human diseases. Preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. These findings warrant further investigation using more comprehensive experimental models.

The potential applications of 4-(4,6-dimethylpyrimidin-2-ylyl)-1,3-dimethyI-IH-pyrazoIe -5-oI (CAS No. 2137734-I7-I) extend beyond oncology. Researchers are exploring its use in treating inflammatory diseases by modulating immune responses. The ability of heterocyclic compounds to interact with multiple biological pathways makes them versatile tools for drug development. The unique structure of this compound may allow it to target several disease mechanisms simultaneously, offering a multifaceted approach to therapy.

As our understanding of molecular interactions continues to evolve, so does our ability to design more effective therapeutic agents. Computational chemistry plays a pivotal role in this process by predicting how different molecules will behave in biological systems. By integrating experimental data with computational models, scientists can accelerate the discovery pipeline and identify promising candidates like 4-(4,SdimethOIpv rimidin -2-yI)-I ,3 -dimeth yI-I H -py rz ol -5 -oI (CAS No . 213773 4-I7-I) for further development.

The future prospects for this compound are promising given its structural complexity and potential biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical applications. As more data becomes available, we can expect greater insights into how this compound can contribute to modern medicine.